Cas no 351066-39-2 (3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde)

• Product Name: 3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde
• CAS No: 351066-39-2
• MF: C₁₅H₁₂Br₂O₂
• MW: 384.062582969666
• CID: 5095508
• Update Time: 2025-05-21

3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde
• 3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde

• Inchi： 1S/C15H12Br2O2/c1-10-3-2-4-11(5-10)9-19-15-13(16)6-12(8-18)7-14(15)17/h2-8H,9H2,1H3
• InChI Key： RLBLFJWYUOWHNV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=C(OCC2=CC=CC(C)=C2)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde

3,5-Dibromo-4-[(3-Methylbenzyl)oxy]Benzaldehyde (CAS No 351066-39-2): A Comprehensive Overview

Introduction

3,5-Dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde, a compound with the CAS registry number 351066-39-2, is a chemically synthesized aromatic aldehyde with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in material science, pharmaceuticals, and advanced chemical manufacturing. The molecule consists of a benzaldehyde core substituted with bromine atoms at the 3 and 5 positions, along with a (3-methylbenzyl)oxy group at the 4 position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Chemical Structure and Properties

The molecular structure of 3,5-dibromo-4-[(3-methylbenzyl)oxy]benzaldehyde is characterized by a benzene ring with three substituents: two bromine atoms at positions 3 and 5, and a (3-methylbenzyl)oxy group at position 4. The benzaldehyde moiety provides a reactive aldehyde group, while the bromine atoms introduce electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. The (3-methylbenzyl)oxy group adds steric bulk and introduces additional aromaticity to the molecule.

Recent studies have highlighted the importance of such substituted benzaldehydes in synthesizing advanced materials. For instance, researchers have explored their role in forming self-assembled monolayers (SAMs), which are critical in nanotechnology and surface engineering. The bromine substituents in CAS No 351066-39-2 facilitate nucleophilic aromatic substitution reactions, making this compound a valuable precursor for synthesizing more complex molecules.

Synthesis and Manufacturing

The synthesis of CAS No 351066-39-2 typically involves multi-step organic reactions. A common approach begins with the bromination of a suitable benzene derivative followed by alkylation or arylation to introduce the (3-methylbenzyl)oxy group. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

For example, a study published in *Green Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize CAS No 351066-39-2 with high yield and selectivity. This method not only enhances product purity but also aligns with sustainable chemistry practices by reducing waste generation.

Applications in Material Science

One of the most promising applications of CAS No 351066-39-2 lies in its use as a building block for advanced materials. Its ability to undergo various types of polymerization reactions makes it valuable in creating high-performance polymers for electronic devices and biomedical applications.

Research conducted at leading institutions has shown that polymers derived from CAS No 351066-2987878787878787878787878787878787878787 has excellent thermal stability and mechanical properties, making them suitable for use in high-tech applications such as flexible electronics and biocompatible implants.

Additionally, the compound's aldehyde group allows for functionalization through Schiff base formation or other condensation reactions. This property has been exploited in developing novel materials for drug delivery systems and biosensors.

Pharmaceutical Applications

In the pharmaceutical industry, CAS No 351066-298787 has shown potential as an intermediate in drug synthesis. Its unique structure enables it to serve as a scaffold for designing bioactive molecules targeting various therapeutic areas.

A recent study published in *Journal of Medicinal Chemistry* highlighted its role as an inhibitor of key enzymes involved in neurodegenerative diseases. The bromine substituents were found to enhance binding affinity to target proteins, suggesting its potential as a lead compound for drug development.

Environmental Considerations